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Introduction
Methiozolin is a selective, systemic herbicide utilized for the pre- and post-emergent control of

grassy weeds, most notably annual bluegrass (Poa annua), in turfgrass environments such as

golf courses.[1][2] Its primary mode of action is through root uptake, where it inhibits tyrosine

aminotransferase, an enzyme crucial for plant cell wall biosynthesis.[1] Consequently, proper

irrigation practices following the application of Methiozolin are critical to ensure its

translocation to the root zone and maximize herbicidal efficacy. This document outlines the best

practices for irrigation after Methiozolin application, supported by experimental data and

detailed protocols for researchers and turfgrass management professionals.

Core Principles of Methiozolin Activation
The herbicidal activity of Methiozolin is fundamentally dependent on its presence in the soil

where it can be absorbed by the roots of the target weeds.[1][3][4] Post-application irrigation

serves the primary purpose of washing the herbicide off the turfgrass foliage and incorporating

it into the upper soil profile.[4][5] Insufficient irrigation can lead to the retention of a significant

portion of the applied Methiozolin on the foliage, reducing its availability for root uptake and

diminishing its weed control efficacy.[6]
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For optimal performance, Methiozolin should be irrigated into the soil shortly after application.

The recommended amount of irrigation is generally between 0.1 to 0.2 inches (approximately

2.5 to 5 mm) of water.[5][7] This amount is sufficient to move the herbicide from the leaf blades

to the soil surface without excessive leaching. Some labels recommend irrigating with

approximately 2mm of water immediately following application, ensuring no runoff occurs.[8]

Another source suggests that approximately 6.4 mm of irrigation is administered to wash the

product from the foliage to the soil.[9]

It is crucial to avoid heavy irrigation immediately after application, as this may move the

herbicide beyond the root zone of the target weeds.[10] Furthermore, applications should not

be made if heavy rain is forecasted within three days, and irrigation to the point of runoff should

be avoided for at least three days post-application.[8]

Influence of Mowing Height on Irrigation Practices
Research has demonstrated that the height of the turfgrass canopy significantly impacts the

efficacy of Methiozolin and the necessity of post-application irrigation. Taller turf can intercept

a substantial amount of the applied herbicide, preventing it from reaching the soil.[11]

A study conducted in Blacksburg, VA, on creeping bentgrass and Kentucky bluegrass fairways

investigated the interaction between mowing height and post-application irrigation.[11][12] The

findings from this research are summarized in the table below.

Data Presentation
Table 1: Influence of Mowing Height and Post-Application Irrigation on the Rate of Methiozolin
Required for 80% Control of Poa annua (C80)[11]
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Mowing Height
(inches)

Post-
Application
Irrigation
(inches)

Methiozolin
C80 Rate (lb ai
acre⁻¹) - Trial 1
(Creeping
Bentgrass)

Methiozolin
C80 Rate (lb ai
acre⁻¹) - Trial 2
(Kentucky
Bluegrass)

Methiozolin
C80 Rate (lb ai
acre⁻¹) - Trial 3
(Creeping
Bentgrass)

0.15 0 0.9 1.2 1.0

0.15 0.2 0.8 1.1 0.9

0.30 0 1.8 2.5 1.5

0.30 0.2 0.9 1.3 1.2

0.60 0 2.9 3.5 2.1

0.60 0.2 1.5 1.8 1.6

**Statistically significant difference between post-application irrigation treatments at a given

trial location (p<0.05).

The data clearly indicate that as mowing height increases, a higher rate of Methiozolin is

required to achieve 80% control of Poa annua.[11][12] Post-application irrigation of 0.2 inches

significantly reduced the amount of Methiozolin needed for effective control at mowing heights

of 0.3 inches or higher in two of the three trials.[11][12] For putting green height turf (0.15

inches), the study did not confirm a significant benefit from post-application irrigation.[11][12]

Experimental Protocols
Field Study Protocol for Evaluating the Effect of Mowing
Height and Post-Application Irrigation
This protocol is based on the methodology described in the research conducted in Blacksburg,

VA.[11]

1. Experimental Design:

Design: Split-plot design.
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Main Plots: Three levels of mowing height (e.g., 0.15, 0.30, and 0.6 inches).

Subplots: A factorial arrangement of four levels of Methiozolin application rates (e.g., 0.45,

0.9, 1.8, and 3.6 lb ai acre⁻¹) and two levels of post-application irrigation (0 and 0.2 inches).

Replication: A minimum of three replications should be used.

2. Site Selection and Maintenance:

Select research plots with a uniform stand of the desired turfgrass species (e.g., creeping

bentgrass, Kentucky bluegrass) and a natural infestation of Poa annua.

Maintain the main plots at their respective mowing heights for an adequate acclimation

period before initiating the experiment.

Follow standard fertilization, pest control, and other cultural practices for the specific

turfgrass species.

3. Herbicide Application:

Apply Methiozolin using a CO₂-pressurized backpack sprayer calibrated to deliver a

consistent spray volume.

Ensure uniform coverage of the plots.

4. Irrigation Application:

For the irrigated subplots, apply the specified amount of water (e.g., 0.2 inches) immediately

following the herbicide application.

Use a calibrated irrigation system or a boom sprayer equipped with nozzles that provide a

uniform water distribution to simulate rainfall.

The non-irrigated plots should receive no water for at least 24 hours post-application.

5. Data Collection:
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Visually assess the percentage of Poa annua control at regular intervals (e.g., 2, 4, 6, and 8

weeks after treatment) relative to the non-treated control plots.

Collect turfgrass quality ratings to assess any potential phytotoxicity.

At the conclusion of the study, harvest aboveground biomass of Poa annua from a specified

area within each plot to determine the reduction in biomass compared to the non-treated

control.

6. Data Analysis:

Analyze the data using appropriate statistical methods for a split-plot design.

Determine the Methiozolin rate required to achieve a specific level of control (e.g., 80% or

90%) for each combination of mowing height and irrigation treatment.
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Caption: Mechanism of action of Methiozolin.
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Caption: Experimental workflow for irrigation study.

Logical Relationship

Methiozolin Application

Movement to Soil/
Root Zone

Post-Application
Irrigation

Root Uptake
by Poa annua

Increased
Efficacy

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://www.benchchem.com/product/b1249797?utm_src=pdf-body-img
https://www.benchchem.com/product/b1249797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Role of irrigation in Methiozolin efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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